(2E)-7-chloro-2-[(5-chloro-2-hydroxyanilino)methylidene]-4H-1,4-benzothiazin-3-one

• IUPAC Name: (2E)-7-chloro-2-[(5-chloro-2-hydroxyanilino)methylidene]-4H-1,4-benzothiazin-3-one
• InChI: InChI=1S/C15H10Cl2N2O2S/c16-8-2-4-12(20)11(5-8)18-7-14-15(21)19-10-3-1-9(17)6-13(10)22-14/h1-7,18,20H,(H,19,21)/b14-7+
• InChI Key: BZTGPVLYNFXFHH-VGOFMYFVSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)SC(=CNC3=C(C=CC(=C3)Cl)O)C(=O)N2
• Isomeric SMILES: C1=CC2=C(C=C1Cl)S/C(=C/NC3=C(C=CC(=C3)Cl)O)/C(=O)N2
• Molecular Formula: C15H10Cl2N2O2S
• Molecular Weight: 353.2 g/mol

Description

(2E)-7-chloro-2-[(5-chloro-2-hydroxyanilino)methylidene]-4H-1,4-benzothiazin-3-one is a useful research compound. Its molecular formula is C15H10Cl2N2O2S and its molecular weight is 353.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• The compound is utilized in the synthesis of new tricyclic 1,4-benzothiazinones. These compounds are formed through reactions involving 2-aminothiophenol, dimethyl oxalate, methyl 2-chloropropionate, and other intermediates, leading to various derivatives like 1,4-benzothiazin-2-one-3-ylisocyanate and triazolo[3,4-c]benzothiazine-2-one (Deshmukh, Patil, & Mulik, 2003).

• Another study synthesized N′-(2-Chloroquinolin-3-yl)methylidene-4-hydroxy-2H-1,2-benzothiazine-3-carbohydrazides 1,1-dioxide derivatives, exhibiting moderate superoxide scavenging and antimicrobial activities (Ahmad et al., 2012).

Pharmacological and Biological Applications

• Benzothiazines, including 4H-1,4-benzothiazines, are known for pharmacological and biological activities. They have been utilized as tranquilizers, antiemetics, sedatives, antihistamines, antipsychotics, anti-inflammatory drugs, anthelmintics, and diuretics. Additionally, they show antitumor activities and are used in industries as antioxidants, heat stabilizers, photosensitizers, dyes, indicators, and lubricants (Kumar et al., 2002).

• A study focusing on the synthesis of 8-chloro-5-methoxy/8-chloro-4H-1,4-benzothiazines and their derivatives revealed their potential as antimicrobial and anthelmintic agents (Khandelwal et al., 2013).

Antimicrobial Activity

• Research on 7-fluoro-3,4-dihydro-2H-1,4-benzothiazine derivatives and their analogues demonstrated significant in vitro inhibitory activity against various Gram-positive and Gram-negative bacterial strains, as well as selected fungi species (Armenise et al., 2012).

Chemical Properties and Reactions

• The compound is involved in reactions leading to various functionalized benzothiazines, like the synthesis of disubstituted 6-chloro-5-methyl-4H-1,4-benzothiazines, showcasing the chemical versatility of these heterocycles (Rathore & Gupta, 1995).